Cas no 585-45-5 (2-3-(trifluoromethyl)phenoxymethyloxirane)

• Product Name: 2-3-(trifluoromethyl)phenoxymethyloxirane
• CAS No: 585-45-5
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 948651
• PubChem ID: 328877
• Update Time: 2025-06-11

2-3-(trifluoromethyl)phenoxymethyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(trifluoromethyl)phenoxy]methyl]oxirane
• (3-(2,3-Epoxypropoxy)propyl)triethoxysilane
• (3-Glycidoxypropyl)triethoxysilane
• (3-glycidyloxypropyl)triethoxysilane
• (3-trifluoromethyl-phenoxymethyl)-oxirane
• 3-(2,3-epoxypropoxy)propyltriethoxysilane
• 3-(2,3-Epoxypropyloxy)propyltriethoxysilane
• 3-glycidoxypropyltriethoxysilane
• 3-Glycidyloxypropyltriethoxysilan
• 3-triflu
• CCRIS 3046
• EINECS 220-011-6
• silane, triethoxy[3-(oxiranylmethoxy)propyl]-
• 2-3-(trifluoromethyl)phenoxymethyloxirane
• 2-[3-(trifluoromethyl)phenoxymethyl]oxirane
• 585-45-5
• 1,2-epoxy-3-[3-(trifluoromethyl)phenoxy]propane
• 2-{[3-(trifluoromethyl)phenoxy]methyl}oxirane
• NSC309812
• G32423
• Z323040084
• CS-0251511
• SCHEMBL5513268
• EN300-54973
• NSC-309812
• SCHEMBL24340930
• DS-012759
• AKOS000212521
• Oxirane, 2-[[3-(trifluoromethyl)phenoxy]methyl]-
• 2-((3-(Trifluoromethyl)phenoxy)methyl)oxirane

• Inchi： 1S/C10H9F3O2/c11-10(12,13)7-2-1-3-8(4-7)14-5-9-6-15-9/h1-4,9H,5-6H2
• InChI Key： NBXFAQFMTDGEQN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCC1CO1)(F)F

Computed Properties

• Exact Mass: 218.05547
• Monoisotopic Mass: 218.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.304
• Boiling Point: 246.9°C at 760 mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.471
• PSA: 21.76
• LogP: 2.48300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-(trifluoromethyl)phenoxymethyloxirane

Professional Introduction to Compound with CAS No. 585-45-5 and Product Name: 2-3-(trifluoromethyl)phenoxymethyloxirane

The compound with the CAS number 585-45-5 and the product name 2-3-(trifluoromethyl)phenoxymethyloxirane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological activity, making it a valuable candidate for further exploration.

In the realm of modern pharmaceutical research, the incorporation of fluorine atoms into organic molecules has become a cornerstone strategy to modulate biological activity. The trifluoromethyl group, in particular, is renowned for its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The compound 2-3-(trifluoromethyl)phenoxymethyloxirane leverages this principle, offering a promising scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the compound's potential in addressing various therapeutic challenges. Its oxirane ring, also known as an epoxide, is a versatile functional group that can undergo diverse chemical transformations, enabling the synthesis of a wide range of derivatives. These derivatives may exhibit enhanced efficacy and selectivity in targeting specific biological pathways. For instance, research has indicated that compounds containing an oxirane ring can interact with biological targets in unique ways, potentially leading to breakthroughs in treating conditions such as inflammation and cancer.

The phenoxy moiety in the compound's name further contributes to its intriguing chemical profile. Phenoxymethyl derivatives are known for their stability and reactivity, making them suitable for further functionalization. This structural feature allows chemists to tailor the compound's properties by introducing additional substituents or modifying existing ones. Such flexibility is crucial in drug discovery, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

One of the most compelling aspects of 2-3-(trifluoromethyl)phenoxymethyloxirane is its potential as a building block for more complex molecules. By serving as a precursor or intermediate, this compound can be used to synthesize novel analogs with improved pharmacological profiles. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets, thereby increasing the potency of drug candidates. This underscores the importance of fluorinated compounds in modern medicinal chemistry.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques allow for the efficient preparation of complex molecules like 2-3-(trifluoromethyl)phenoxymethyloxirane, enabling researchers to explore its potential more rapidly than ever before. These advancements include catalytic processes that improve yield and selectivity, as well as innovative purification methods that enhance purity and stability.

The compound's applicability extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly seeking novel starting materials that can be used to develop next-generation therapeutics. The unique properties of 2-3-(trifluoromethyl)phenoxymethyloxirane make it an attractive candidate for such endeavors. Its structural features offer opportunities for developing drugs with improved efficacy, reduced side effects, and enhanced patient compliance.

In conclusion, the compound with CAS number 585-45-5, known as 2-3-(trifluoromethyl)phenoxymethyloxirane, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development efforts. As research continues to uncover new ways to utilize this compound and its derivatives, its importance in medicinal chemistry is likely to grow even further.